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Compound of Interest

Compound Name: 80-O18

Cat. No.: B15574671 Get Quote

Essential guidelines for the safe and compliant disposal of 8-Oxo-2'-deoxyguanosine (8-oxo-

dG), a common biomarker for oxidative stress and DNA damage.

This document provides immediate safety and logistical information for researchers, scientists,

and drug development professionals. Adherence to these protocols is critical for maintaining a

safe laboratory environment and ensuring regulatory compliance. While some safety data

sheets (SDS) do not classify 8-oxo-dG as a hazardous substance, it is prudent to handle it with

care due to its biological significance and potential for uninvestigated toxicological properties.

[1]

Immediate Safety Protocols
Before handling 8-oxo-dG, it is imperative to be familiar with the necessary personal protective

equipment (PPE) to prevent exposure and contamination.
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PPE Item Specification Purpose

Gloves Nitrile or latex

Protects hands from chemical

and potential biological

contamination.

Lab Coat Standard laboratory coat
Protects skin and clothing from

spills.

Safety Glasses
ANSI Z87.1 approved or

equivalent

Protects eyes from splashes

and aerosols.

This data is synthesized from general laboratory safety guidelines.[2]

Step-by-Step Disposal Procedure
The disposal of 8-oxo-dG and its associated waste must be conducted systematically. The

primary principle is to avoid environmental release and to comply with all local, regional, and

national hazardous waste regulations.[3]

1. Waste Segregation:

Solid Waste: Collect pure 8-oxo-dG powder, contaminated personal protective equipment

(e.g., gloves, weigh boats), and other solid materials in a dedicated, clearly labeled, and

sealable container.

Liquid Waste: Solutions containing 8-oxo-dG should be collected in a separate, leak-proof,

and clearly labeled container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps: Any needles or other sharps contaminated with 8-oxo-dG must be disposed of in a

designated sharps container.

2. Container Labeling: All waste containers must be accurately labeled. The label should

include:

The words "Hazardous Waste" (as a precautionary measure).
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The full chemical name: "8-Oxo-2'-deoxyguanosine".

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator or research group.

3. Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.[4]

Store in a cool, dry place away from incompatible materials.

4. Disposal Request:

Once the waste container is full (typically around 75% capacity to allow for expansion),

arrange for disposal through your institution's EHS department.[5]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Important Considerations:

Do Not Dispose Down the Drain: 8-oxo-dG and its solutions should not be disposed of in the

sanitary sewer.[1][3]

Environmental Release: Avoid any action that could lead to the release of 8-oxo-dG into the

environment.[3]

Consult Regulations: Chemical waste generators are responsible for determining if their

waste is classified as hazardous and must adhere to all relevant waste regulations.[3]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of waste

containing 8-oxo-dG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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